Cas no 1213861-33-6 ((S)-1-(3-Bromo-4-fluorophenyl)pentan-1-amine)

• Product Name: (S)-1-(3-Bromo-4-fluorophenyl)pentan-1-amine
• CAS No: 1213861-33-6
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 5015367
• Update Time: 2023-08-25

(S)-1-(3-Bromo-4-fluorophenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Bromo-4-fluorophenyl)pentan-1-amine

• Inchi： 1S/C11H15BrFN/c1-2-3-4-11(14)8-5-6-10(13)9(12)7-8/h5-7,11H,2-4,14H2,1H3/t11-/m0/s1
• InChI Key： BEPVZAVSLHZFPE-NSHDSACASA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](CCCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: 3.4
• Topological Polar Surface Area: 26